Cas no 835629-17-9 (Benzene, 1-iodo-4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-2-nitro-)

• Product Name: Benzene, 1-iodo-4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-2-nitro-
• CAS No: 835629-17-9
• MF: C₁₃H₁₈INO₆
• MW: 411.189596652985
• CID: 669075
• PubChem ID: 71415062
• Update Time: 2025-04-19

Benzene, 1-iodo-4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-2-nitro-
• 1-iodo-4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-2-nitrobenzene
• DTXSID60834484
• 1-IODO-4-{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}-2-NITROBENZENE
• 835629-17-9

• Inchi： 1S/C13H18INO6/c1-18-4-5-19-6-7-20-8-9-21-11-2-3-12(14)13(10-11)15(16)17/h2-3,10H,4-9H2,1H3
• InChI Key： BDZWWESTKJIIDD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1[N+](=O)[O-])OCCOCCOCCOC

Computed Properties

• Exact Mass: 411.01788g/mol
• Monoisotopic Mass: 411.01788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.7Ų